Cas no 1174218-98-4 (Salicylic Acid 2-O-β-D-Glucoside-D4)

• Product Name: Salicylic Acid 2-O-β-D-Glucoside-D4
• CAS No: 1174218-98-4
• MF: C₁₃H₁₆O₈
• MW: 300.261344909668
• CID: 5186675
• Update Time: 2025-05-20

Salicylic Acid 2-O-β-D-Glucoside-D4 Chemical and Physical Properties

Names and Identifiers

• Benzoic-2,3,4,5-d4 acid, 6-(β-D-glucopyranosyloxy)-
• Salicylic Acid 2-O-β-D-Glucoside-D4

• Inchi： 1S/C13H16O8/c14-5-8-9(15)10(16)11(17)13(21-8)20-7-4-2-1-3-6(7)12(18)19/h1-4,8-11,13-17H,5H2,(H,18,19)/t8-,9-,10+,11-,13-/m1/s1
• InChI Key： TZPBMNKOLMSJPF-BZNQNGANSA-N
• SMILES： O(C1C([H])=C([H])C([H])=C([H])C=1C(=O)O)[C@H]1[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O1)O

Additional information on Salicylic Acid 2-O-β-D-Glucoside-D4

Comprehensive Overview of Salicylic Acid 2-O-β-D-Glucoside-D4 (CAS No. 1174218-98-4): Properties, Applications, and Research Insights

In the realm of bioactive compounds and isotopic labeling, Salicylic Acid 2-O-β-D-Glucoside-D4 (CAS No. 1174218-98-4) stands out as a deuterated derivative of salicylic acid glucoside, offering unique advantages in pharmaceutical and biochemical research. This compound, characterized by its stable isotopic labeling (D4), is increasingly sought after for its precision in metabolic studies, drug development, and plant physiology research. Its molecular structure combines the anti-inflammatory properties of salicylic acid with the glycosidic bond of β-D-glucose, making it a versatile tool for scientists exploring plant defense mechanisms, human skincare, and isotope tracing.

The growing interest in natural product derivatives and sustainable skincare has propelled research into compounds like Salicylic Acid 2-O-β-D-Glucoside-D4. Consumers and researchers alike are searching for terms such as "deuterated compounds in cosmetics", "plant-based anti-inflammatory agents", and "stable isotope applications in pharmacology", reflecting a convergence of eco-conscious trends and advanced scientific inquiry. This compound’s ability to serve as a tracer in metabolic pathways while retaining the therapeutic benefits of its parent molecule aligns perfectly with these modern demands.

From a chemical perspective, Salicylic Acid 2-O-β-D-Glucoside-D4 exhibits enhanced stability due to its deuterium atoms, which reduce metabolic degradation rates—a critical feature for longitudinal studies and drug bioavailability assessments. Its solubility in polar solvents and compatibility with HPLC-MS techniques further elevate its utility in analytical workflows. Recent publications highlight its role in elucidating jasmonic acid signaling pathways in plants, a hot topic in agricultural biotechnology, as well as its potential in cosmeceutical formulations for sensitive skin.

Innovations in green chemistry have also spurred interest in this compound’s synthesis methods. Researchers are optimizing enzymatic glycosylation routes to produce Salicylic Acid 2-O-β-D-Glucoside-D4 with higher yields and lower environmental impact, addressing queries like "sustainable synthesis of deuterated molecules" frequently seen in academic forums. Additionally, its non-toxic profile and biodegradability make it a candidate for eco-friendly dermatological products, resonating with the global push toward clean beauty standards.

Beyond the lab, the compound’s relevance extends to nutraceutical research, where its anti-inflammatory and antioxidant properties are under investigation for dietary supplements. The deuterium labeling allows precise tracking of its absorption and distribution, answering common search questions such as "how do deuterated compounds enhance bioavailability studies?" This dual functionality—therapeutic and diagnostic—positions Salicylic Acid 2-O-β-D-Glucoside-D4 as a bridge between traditional phytochemistry and cutting-edge precision medicine.

In summary, Salicylic Acid 2-O-β-D-Glucoside-D4 (CAS No. 1174218-98-4) embodies the intersection of innovation and sustainability. Its applications span from agricultural science to dermatology, driven by the demand for isotopically labeled probes and natural bioactive ingredients. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing contemporary challenges in health, agriculture, and environmental science.